Cas no 2680730-61-2 (4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680730-61-2
• MF: C₉H₁₁ClF₃NO₃
• MW: 273.63675236702
• CID: 6390388
• PubChem ID: 165911381
• Update Time: 2025-07-22

4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680730-61-2
• EN300-28284061
• 4-(chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H11ClF3NO3/c10-5-8(7(16)17)1-3-14(4-2-8)6(15)9(11,12)13/h1-5H2,(H,16,17)
• InChI Key： CJJZMRSTALTIFG-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)O)CCN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 273.0379554g/mol
• Monoisotopic Mass: 273.0379554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Introduction to 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic Acid (CAS No. 2680730-61-2)

4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, identified by its CAS number 2680730-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development.

The molecular structure of 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid features a piperidine ring substituted with a chloromethyl group at the 4-position and a (2,2,2-trifluoroacetyl) group at the 1-position. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. Specifically, the chloromethyl group can participate in nucleophilic addition reactions, while the (2,2,2-trifluoroacetyl) group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors. The compound 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is being explored as a potential precursor for drugs that may modulate central nervous system activity. Its unique structural features make it a valuable building block for designing molecules with enhanced selectivity and reduced side effects.

One of the most compelling aspects of 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The compound's ability to serve as a scaffold for designing kinase inhibitors has been highlighted in several recent studies. For instance, modifications of its structure have led to the discovery of novel inhibitors that exhibit potent activity against specific kinases while maintaining high selectivity.

The use of fluorine atoms in pharmaceuticals is another area where 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid demonstrates significant utility. Fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased bioavailability and longer half-life. This is attributed to the electron-withdrawing effect of fluorine atoms, which can enhance metabolic stability and binding interactions with biological targets. Researchers have leveraged these properties to develop next-generation drugs that are more effective and have fewer off-target effects.

In addition to its applications in drug development, 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid has been investigated for its potential role in materials science. The unique combination of functional groups in its structure makes it a suitable candidate for synthesizing polymers and coatings with enhanced durability and functionality. For example, its ability to undergo cross-linking reactions allows for the creation of high-performance materials that can be used in various industrial applications.

The synthesis of 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have not only made the compound more accessible but also facilitated its integration into larger research programs aimed at discovering new therapeutic agents.

The biological activity of derivatives of 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that certain analogs exhibit promising pharmacological profiles suitable for treating conditions such as inflammation and neurodegenerative diseases. The compound's ability to modulate receptor activity without causing significant toxicity makes it an attractive candidate for further development.

The future prospects for 4-(Chloromethyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility as a building block for pharmacologically active molecules ensures that it will remain a valuable asset in the quest for novel therapeutics.